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Compound of Interest

Compound Name: 6-Bromo-2,3-difluoroaniline

Cat. No.: B1291456 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like 6-Bromo-2,3-difluoroaniline are paramount for

ensuring laboratory safety and environmental protection. This guide provides essential, step-

by-step procedures for the safe disposal of this compound, supplemented with critical safety

information and handling protocols.

Safety and Handling Protocols
Hazard Identification and Personal Protective Equipment (PPE)

6-Bromo-2,3-difluoroaniline is a chemical that requires careful handling due to its potential

hazards. While a specific Safety Data Sheet (SDS) for this exact isomer is not widely available,

data from closely related isomers such as 4-Bromo-2,6-difluoroaniline indicate that it should be

treated as harmful if swallowed, in contact with skin, or if inhaled. It is also known to cause skin

and serious eye irritation, and may cause respiratory irritation.[1][2][3] Therefore, stringent

adherence to safety protocols is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specific Recommendations

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[1][3]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and other protective clothing are

required to prevent skin contact.[1][3][4]

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates, especially in poorly ventilated areas

or when handling powders.

Hand Hygiene

Wash hands thoroughly after handling the

chemical, before breaks, and at the end of the

workday.[2][3]

Safe Handling Practices:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2][3]

Avoid generating dust when handling the solid form.[1]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][3]

Keep the container tightly closed when not in use.[1][3]

Store in a cool, dry, and well-ventilated area away from incompatible substances.[3]

Physical and Chemical Properties
A summary of the known quantitative data for 6-Bromo-2,3-difluoroaniline and its isomers is

presented below for easy reference.
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Property Value

Molecular Formula C6H4BrF2N[4]

Molecular Weight 208.00 g/mol [4]

Melting Point 63-65 °C (for 4-Bromo-2,6-difluoroaniline)[2]

CAS Number 887579-74-0[4]

Step-by-Step Disposal Procedure
The disposal of 6-Bromo-2,3-difluoroaniline must be conducted in compliance with all federal,

state, and local regulations. This chemical waste is generally classified as hazardous.

Experimental Protocol for Disposal:

Waste Identification and Segregation:

Identify all waste streams containing 6-Bromo-2,3-difluoroaniline, including pure unused

product, contaminated labware (e.g., glassware, pipette tips), and solutions.

Segregate this waste from other laboratory waste to prevent cross-contamination and

ensure proper disposal.

Containerization:

Use a dedicated, properly labeled, and leak-proof container for collecting 6-Bromo-2,3-
difluoroaniline waste.

The container label should clearly state "Hazardous Waste" and list the chemical name:

"6-Bromo-2,3-difluoroaniline".

Keep the container securely closed when not in use and store it in a designated

hazardous waste accumulation area.

Disposal of Unused Product:
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Do not dispose of unused 6-Bromo-2,3-difluoroaniline down the drain or in the regular

trash.[1]

The preferred method of disposal is through a licensed hazardous waste disposal

company via incineration.[2]

Decontamination of Labware:

Rinse contaminated glassware and equipment with a suitable solvent (e.g., acetone,

ethanol) to remove residues of 6-Bromo-2,3-difluoroaniline.

Collect the rinse solvent as hazardous waste in a separate, appropriately labeled

container.

After thorough decontamination, the labware can be washed according to standard

laboratory procedures.

Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep or scoop up the absorbed material and place it into a labeled hazardous

waste container.[1][2]

Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous

waste.

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste

containers.[1][3][4]

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 6-Bromo-2,3-
difluoroaniline.

Disposal Workflow for 6-Bromo-2,3-difluoroaniline

Waste Generation
(Unused chemical, contaminated labware, spill residue)

Segregate as Hazardous Waste

Properly Labeled, Sealed Container

Store in Designated Hazardous Waste Area

Arrange for Professional Disposal
(EHS or certified contractor)

Incineration by Licensed Facility
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Caption: Disposal Workflow for 6-Bromo-2,3-difluoroaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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